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Compound of Interest

Compound Name: 2-Amino-4-methylbenzophenone

CAS No.: 4937-62-6

Cat. No.: B1266246

Get Quote

Benzophenones, characterized by a diaryl ketone core, represent a versatile and privileged

scaffold in medicinal chemistry.[1] Their structural framework allows for diverse substitutions,

leading to a wide spectrum of biological activities, including anticancer, anti-inflammatory,

antimicrobial, and antiviral effects.[1][2] Within this class, 2-aminobenzophenone derivatives

serve as crucial intermediates in the synthesis of numerous heterocyclic compounds and

pharmacologically active agents, such as 1,4-benzodiazepines, quinolines, and acridones.[3][4]

The strategic placement of an amino group at the ortho-position, as seen in the 2-

aminobenzophenone scaffold, can profoundly influence the molecule's biological profile

through unique intramolecular interactions and conformational effects.[5] This guide focuses

specifically on derivatives of 2-amino-4-methylbenzophenone, providing a comprehensive

overview of their synthesis, diverse biological activities, structure-activity relationships (SAR),

and the experimental methodologies used for their evaluation. This document is intended for

researchers, scientists, and drug development professionals seeking to leverage this promising

chemical scaffold for therapeutic innovation.
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Anticancer Activity: Targeting Cell Division and
Proliferation
A significant area of investigation for 2-aminobenzophenone derivatives has been their

potential as anticancer agents. Certain derivatives have demonstrated potent cytotoxic effects

against a range of human cancer cell lines, often acting as powerful antimitotic agents.[6]

Mechanism of Action: Tubulin Polymerization Inhibition
A primary mechanism for the anticancer activity of these compounds is the inhibition of tubulin

polymerization.[5][6] By binding to tubulin, these derivatives disrupt the formation of

microtubules, which are essential components of the mitotic spindle. This interference leads to

a halt in the cell cycle at the G2/M phase, ultimately inducing apoptosis (programmed cell

death) in cancer cells. The ortho-amino group on the benzophenone ring has been identified as

a critical feature for this potent antimitotic activity.[5][6]

In addition to tubulin inhibition, related aminobenzothiazole scaffolds have been shown to

target key signaling pathways that are frequently dysregulated in cancer, such as the

Phosphoinositide 3-kinase (PI3K)/Akt pathway.[7] Inhibition of this pathway blocks downstream

signals that promote cell growth and survival, representing another plausible mechanism for

the anticancer effects of these derivatives.
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Caption: Inhibition of the PI3K/Akt signaling pathway by a benzophenone derivative.

Structure-Activity Relationship (SAR) Insights
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SAR studies have revealed key structural features that govern the anticancer potency of these

derivatives:

Ortho-Amino Group: The presence of an amino group at the C2 position of one of the phenyl

rings is considered integral for enhanced growth inhibition and antimitotic activity.[6]

Substitution Patterns: Modifications on both phenyl rings significantly modulate activity. For

instance, methoxy substitutions on the non-amino-bearing ring, particularly a 3,4,5-

trimethoxy pattern similar to that in combretastatin A-4, often lead to highly potent

compounds.[5][6]

Data Presentation: In Vitro Cytotoxicity
The following table summarizes the cytotoxic activity (IC₅₀ values) of representative 2-

aminobenzophenone derivatives against various human cancer cell lines.
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Compound/Derivati
ve

Target Cancer Cell
Line

IC₅₀ (µM)
Mechanism of
Action

(2-amino-5-

methoxyphenyl)(3,4,5-

trimethoxyphenyl)met

hanone

Colo 205 (Colon) <0.01

Tubulin

Polymerization

Inhibition[5][6]

(2-amino-5-

methoxyphenyl)(3,4,5-

trimethoxyphenyl)met

hanone

NUGC-3 (Gastric) <0.01

Tubulin

Polymerization

Inhibition[5][6]

(2-amino-5-

methoxyphenyl)(3,4,5-

trimethoxyphenyl)met

hanone

HA22T (Hepatoma) <0.01

Tubulin

Polymerization

Inhibition[6]

Benzophenone

Derivative 1
A-549 (Lung) 0.82 Not Specified

Benzophenone

Derivative 8
A-549 (Lung) 3.92 Not Specified

Benzophenone

Derivative 9

SMMC-7721

(Hepatoma)
0.80 Not Specified

Note: IC₅₀ is the concentration of a drug that is required for 50% inhibition in vitro.

Experimental Protocol: MTT Assay for In Vitro
Cytotoxicity
This protocol describes a standard colorimetric assay to assess the cytotoxic effects of test

compounds on cancer cell lines.

Cell Seeding: Plate cancer cells (e.g., A-549, MCF-7) in a 96-well microtiter plate at a density

of 5,000-10,000 cells per well in 100 µL of appropriate culture medium. Incubate for 24 hours

at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.
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Compound Treatment: Prepare serial dilutions of the 2-amino-4-methylbenzophenone
derivatives in culture medium. Remove the old medium from the wells and add 100 µL of the

diluted compounds. Include wells with vehicle (e.g., DMSO) as a negative control and a

known chemotherapeutic agent (e.g., cisplatin) as a positive control.

Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

MTT Addition: Add 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) solution (5 mg/mL in PBS) to each well. Incubate for another 4 hours. Live cells

with active mitochondrial reductases will convert the yellow MTT to purple formazan crystals.

Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each

well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control

cells. Determine the IC₅₀ value by plotting the percentage of viability against the compound

concentration using non-linear regression analysis.[7]

Anti-inflammatory Activity
Derivatives of the benzophenone scaffold have shown significant promise as anti-inflammatory

agents.[8][9] Their mechanism often involves the modulation of key enzymes and signaling

pathways in the inflammatory cascade.

Mechanism of Action: COX Enzyme Inhibition and NRF2
Activation

Cyclooxygenase (COX) Inhibition: A primary anti-inflammatory mechanism is the inhibition of

COX-1 and/or COX-2 enzymes.[9] These enzymes are responsible for converting

arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and

fever. Some benzophenone derivatives exhibit selective inhibition of either COX-1 or COX-2,

which can be advantageous in minimizing side effects.[8]

NRF2 Activation: The transcription factor NRF2 (Nuclear factor erythroid 2-related factor 2) is

a master regulator of the antioxidant response and negatively controls inflammatory
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pathways like NF-κB.[10][11] Certain related heterocyclic compounds activate NRF2, leading

to the suppression of pro-inflammatory cytokines (e.g., IL-6, TNF-α) and mediators (e.g.,

COX-2).[10][11] This represents a valuable, indirect anti-inflammatory mechanism.

Data Presentation: In Vivo Anti-inflammatory Effects
The croton oil-induced ear edema assay in mice is a common model to evaluate topical anti-

inflammatory activity. The data below shows the efficacy of several benzophenone derivatives.

Compound Series Effect Mechanism of Action

Thiazole Derivatives Potent reduction in ear edema
Inhibition of prostaglandin (PG)

production[9]

Derivatives 2e, 3a, 3c

Concomitant inhibition of PG

production and neutrophil

recruitment

Dual inhibition of inflammatory

pathways[9]

Glucosylated Derivative 4
Effective inhibition of ear

edema
Selective COX-2 Inhibition[8]

Aglycone Derivative 5
Effective inhibition of ear

edema
Selective COX-1 Inhibition[8]

Experimental Protocol: Croton Oil-Induced Ear Edema in
Mice
This protocol outlines a standard in vivo method for assessing acute anti-inflammatory activity.

Animal Acclimatization: Use male Swiss mice (20-25 g). Acclimatize the animals for at least

one week before the experiment, with free access to food and water.

Group Allocation: Divide the mice into groups (n=6-8 per group): a negative control group

(vehicle), a positive control group (e.g., indomethacin), and treatment groups for each

benzophenone derivative.

Induction of Inflammation: Prepare an irritant solution of croton oil in a suitable vehicle (e.g.,

acetone). Apply a fixed volume (e.g., 20 µL) of this solution to the inner surface of the right
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ear of each mouse.

Compound Application: Immediately after applying the irritant, topically apply the test

compounds (dissolved in the same vehicle) or the reference drug to the same ear. The left

ear serves as an untreated control.

Edema Measurement: After a set period (e.g., 6 hours), sacrifice the mice by cervical

dislocation. Use a punch to cut a standard-sized circular section from both the treated (right)

and untreated (left) ears.

Data Analysis: Weigh the ear punches immediately. The degree of edema is calculated as

the difference in weight between the right and left ear punches. Calculate the percentage of

inhibition of edema for each treated group compared to the negative control group.[9]

Antimicrobial Activity
The functionalization of the 2-aminobenzophenone scaffold has also yielded compounds with

notable antimicrobial properties. By hybridizing this core with other known pharmacophores,

researchers have developed derivatives active against both Gram-positive and Gram-negative

bacteria.[12]

Mechanism of Action
The precise antimicrobial mechanisms are often structure-dependent. For some derivatives,

the activity is attributed to the disruption of bacterial cell membranes. The lipophilic nature of

the benzophenone core can facilitate interaction with and destabilization of the lipid bilayer of

bacterial membranes, leading to cell lysis.[13] Other potential mechanisms include the

inhibition of essential bacterial enzymes or interference with nucleic acid synthesis.

SAR and Compound Series
A successful strategy has been the creation of hybrid molecules combining the

aminobenzophenone moiety with a 1,4-dihydropyridine (1,4-DHP) scaffold.[12] This

combination can result in a synergistic effect, enhancing the antimicrobial potency. Studies on

2-amino-5-nitrobenzophenone derivatives have also identified compounds with significant

activity against common pathogens.[14]
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Experimental Protocol: Broth Microdilution for Minimum
Inhibitory Concentration (MIC)
This protocol determines the lowest concentration of an antimicrobial agent that prevents the

visible growth of a microorganism.

Preparation of Inoculum: Grow a pure culture of the test bacterium (e.g., Staphylococcus

aureus, Escherichia coli) in a suitable broth overnight. Dilute the culture to achieve a

standardized concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

Compound Dilution: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test

compounds in cation-adjusted Mueller-Hinton Broth (CAMHB). The final volume in each well

should be 50 µL.

Inoculation: Add 50 µL of the standardized bacterial inoculum to each well, bringing the final

volume to 100 µL.

Controls: Include a positive control well (broth + inoculum, no compound) and a negative

control well (broth only).

Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the

lowest concentration of the compound at which there is no visible bacterial growth.[12][14]
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Caption: A generalized workflow for drug discovery and development.

Central Nervous System (CNS) Activity
Certain complex derivatives of 2-aminobenzophenone are precursors to or are structurally

related to 1,4-benzodiazepines, a class of drugs well-known for their effects on the central
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nervous system.[4] Research has shown that specific amino acid amide derivatives of

triazolylbenzophenones exhibit a high level of CNS activity, including anticonvulsant and

sedative-hypnotic effects.[15] For example, one such derivative was found to be as potent as

triazolam in an antifighting activity test in mice, indicating significant potential for development

as CNS-active agents.[15]

Conclusion and Future Directions
Derivatives of 2-amino-4-methylbenzophenone constitute a remarkably versatile and

promising class of compounds with a broad range of biological activities. Their significance as

anticancer agents, particularly as tubulin polymerization inhibitors, is well-documented, with the

ortho-amino group playing a pivotal role in their potency.[5][6] Furthermore, their demonstrated

anti-inflammatory and antimicrobial activities highlight their potential for addressing a wide

array of therapeutic needs.[9][12]

Future research should focus on a more systematic exploration of the structure-activity

relationships through the synthesis and evaluation of diverse chemical libraries. Advanced

computational methods, such as molecular docking and ADMET prediction, can guide the

rational design of new derivatives with enhanced potency, selectivity, and favorable

pharmacokinetic profiles.[14][16] For the most promising lead compounds, further investigation

into their in vivo efficacy, safety, and specific molecular targets will be crucial steps toward

translating these versatile scaffolds into novel clinical therapies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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